Cas no 2229392-97-4 (2-(2-methylfuran-3-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(2-methylfuran-3-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229392-97-4
• MF: C₇H₉FO₃S
• MW: 192.207964658737
• CID: 5929944
• PubChem ID: 165654281
• Update Time: 2025-06-11

2-(2-methylfuran-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylfuran-3-yl)ethane-1-sulfonyl fluoride
• EN300-2002554
• 2229392-97-4

• Inchi： 1S/C7H9FO3S/c1-6-7(2-4-11-6)3-5-12(8,9)10/h2,4H,3,5H2,1H3
• InChI Key： MUOLXTDKUDEQJZ-UHFFFAOYSA-N
• SMILES： S(CCC1C=COC=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 192.02564348g/mol
• Monoisotopic Mass: 192.02564348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.7Ų

Additional information on 2-(2-methylfuran-3-yl)ethane-1-sulfonyl fluoride

Comprehensive Overview of 2-(2-methylfuran-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2229392-97-4)

The compound 2-(2-methylfuran-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2229392-97-4) is a specialized sulfonyl fluoride derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This molecule, characterized by its furan and sulfonyl fluoride functional groups, is a subject of interest for researchers exploring bioconjugation, proteomics, and chemical biology. Its structural features make it a valuable tool for covalent modification of proteins and other biomolecules, aligning with the growing demand for precision in drug discovery and targeted therapies.

One of the key reasons for the rising popularity of 2-(2-methylfuran-3-yl)ethane-1-sulfonyl fluoride is its role in activity-based protein profiling (ABPP). ABPP is a cutting-edge technique used to identify and characterize enzyme activities in complex biological systems. The sulfonyl fluoride moiety in this compound reacts selectively with active-site residues of certain enzymes, making it an indispensable probe for functional proteomics. Researchers are increasingly leveraging this property to uncover novel biomarkers and therapeutic targets, addressing pressing questions in cancer research and neurodegenerative diseases.

In addition to its applications in life sciences, 2-(2-methylfuran-3-yl)ethane-1-sulfonyl fluoride is also being explored in materials science. The furan ring in its structure offers opportunities for polymer modification and the development of smart materials. With the increasing focus on sustainable chemistry, this compound's potential to contribute to green synthesis pathways is another area of active investigation. Its compatibility with click chemistry reactions further enhances its utility in designing functionalized polymers and nanomaterials.

The synthesis and handling of 2-(2-methylfuran-3-yl)ethane-1-sulfonyl fluoride require careful consideration of its reactivity and stability. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound. As the scientific community continues to explore its full potential, CAS No. 2229392-97-4 is poised to become a cornerstone in chemical biology and materials innovation. Its versatility and specificity make it a compelling subject for future research, particularly in the context of personalized medicine and advanced material design.